Cas no 2228415-35-6 (2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228415-35-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6328040
• PubChem ID: 165966755
• Update Time: 2025-09-28

2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1811335
• 2228415-35-6

• Inchi： 1S/C8H11N3O2/c1-7(2)3-8(7,6(12)13)5-9-4-10-11-5/h4H,3H2,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： PDSMUCOUIQXHLR-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2)CC1(C)C)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Additional information on 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228415-35-6)

2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228415-35-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound features a unique molecular structure combining a cyclopropane ring with a 1,2,4-triazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its carboxylic acid functional group further enhances its reactivity, enabling applications in drug design and crop protection formulations.

In recent years, the demand for triazole-containing compounds like 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid has surged due to their broad-spectrum biological activities. Researchers are particularly interested in its potential as a fungicide precursor or enzyme inhibitor, aligning with the global push for sustainable agriculture and green chemistry. The compound's CAS No. 2228415-35-6 serves as a critical identifier in regulatory documentation and patent filings, emphasizing its commercial relevance.

From a synthetic chemistry perspective, the cyclopropane-carboxylic acid core of this molecule offers steric constraints that can influence molecular docking and binding affinity in drug discovery. This aligns with trending searches on "small molecule modulators" and "targeted therapeutics," reflecting the compound's applicability in oncology and anti-inflammatory research. Its 1,2,4-triazole ring also resonates with queries about "heterocyclic compound stability" and "azole-based pharmaceuticals," underscoring its interdisciplinary importance.

Environmental considerations are another hotspot tied to 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid. As industries prioritize biodegradable chemicals, studies explore its degradation pathways and ecotoxicological profile. The compound's structural features may offer advantages in reducing persistent organic pollutants (POPs), a topic frequently searched in environmental science forums.

Analytical challenges associated with CAS No. 2228415-35-6, such as HPLC method development or spectroscopic characterization, are common technical queries. Advanced techniques like NMR spectroscopy and mass spectrometry are often employed to ensure purity, a critical factor for high-value intermediates in fine chemical production.

In conclusion, 2,2-dimethyl-1-(1H-1,2,4-triazol-3-yl)cyclopropane-1-carboxylic acid represents a nexus of innovation across multiple sectors. Its CAS No. 2228415-35-6 not only facilitates precise identification but also anchors its role in cutting-edge research addressing global health, food security, and environmental sustainability—topics dominating scientific and public discourse today.